Cas no 34918-56-4 (2-(3-Bromo-4-hydroxyphenoxy)acetic acid)

• Product Name: 2-(3-Bromo-4-hydroxyphenoxy)acetic acid
• CAS No: 34918-56-4
• MF: C₈H₇BrO₄
• MW: 247.042782068253
• CID: 5932146
• PubChem ID: 21536229
• Update Time: 2025-10-29

2-(3-Bromo-4-hydroxyphenoxy)acetic acid Chemical and Physical Properties

Names and Identifiers

• EN300-1906682
• 34918-56-4
• 2-(3-bromo-4-hydroxyphenoxy)acetic acid
• 2-(3-Bromo-4-hydroxyphenoxy)acetic acid

• Inchi： 1S/C8H7BrO4/c9-6-3-5(1-2-7(6)10)13-4-8(11)12/h1-3,10H,4H2,(H,11,12)
• InChI Key： UMJXZKFRFUJCTJ-UHFFFAOYSA-N
• SMILES： BrC1=C(C=CC(=C1)OCC(=O)O)O

Computed Properties

• Exact Mass: 245.95277g/mol
• Monoisotopic Mass: 245.95277g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 185
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 66.8Ų

Additional information on 2-(3-Bromo-4-hydroxyphenoxy)acetic acid

Comprehensive Overview of 2-(3-Bromo-4-hydroxyphenoxy)acetic acid (CAS No. 34918-56-4)

2-(3-Bromo-4-hydroxyphenoxy)acetic acid (CAS No. 34918-56-4) is a brominated phenolic compound with significant applications in organic synthesis and pharmaceutical research. This compound, characterized by its acetic acid moiety and bromophenol structure, has garnered attention due to its versatility in chemical reactions and potential therapeutic properties. Researchers and industries are increasingly exploring its utility in drug development, agrochemicals, and specialty chemicals.

The molecular formula of 2-(3-Bromo-4-hydroxyphenoxy)acetic acid is C₈H₇BrO₄, with a molecular weight of 247.04 g/mol. Its structure features a hydroxyphenoxy group attached to an acetic acid chain, making it a valuable intermediate in synthesizing more complex molecules. The presence of the bromo substituent enhances its reactivity, enabling selective modifications in synthetic pathways.

One of the key applications of 2-(3-Bromo-4-hydroxyphenoxy)acetic acid is in the development of pharmaceutical intermediates. Its unique structure allows for the creation of derivatives with potential anti-inflammatory, antimicrobial, or antioxidant properties. Recent studies have highlighted its role in designing novel enzyme inhibitors, which are critical in treating metabolic disorders and infectious diseases. The compound's ability to act as a ligand or chelating agent further expands its utility in medicinal chemistry.

In the agrochemical sector, 2-(3-Bromo-4-hydroxyphenoxy)acetic acid is explored for its potential as a plant growth regulator or herbicide precursor. The bromophenol moiety contributes to its bioactivity, making it a candidate for developing environmentally friendly crop protection agents. Researchers are also investigating its role in pesticide formulations, where its selective toxicity could offer advantages over traditional chemicals.

The compound's synthesis typically involves the bromination of 4-hydroxyphenoxyacetic acid, followed by purification steps to achieve high purity. Advanced techniques such as HPLC and NMR spectroscopy are employed to confirm its structure and purity. Given the growing demand for high-purity intermediates, manufacturers are optimizing production processes to meet the needs of pharmaceutical and agrochemical industries.

From an environmental perspective, 2-(3-Bromo-4-hydroxyphenoxy)acetic acid is subject to regulatory scrutiny due to its brominated nature. Proper handling and disposal protocols are essential to minimize ecological impact. Researchers are also exploring green chemistry approaches to synthesize this compound sustainably, reducing waste and energy consumption.

Market trends indicate a rising demand for specialty chemicals like 2-(3-Bromo-4-hydroxyphenoxy)acetic acid, driven by advancements in drug discovery and agricultural innovation. Suppliers and distributors are expanding their portfolios to include such niche compounds, catering to the needs of research institutions and industrial laboratories. The compound's CAS No. 34918-56-4 serves as a unique identifier, ensuring accurate sourcing and regulatory compliance.

In summary, 2-(3-Bromo-4-hydroxyphenoxy)acetic acid (CAS No. 34918-56-4) is a multifaceted compound with promising applications in pharmaceuticals, agrochemicals, and beyond. Its bromophenol and acetic acid functionalities make it a valuable building block in synthetic chemistry. As research continues to uncover its potential, this compound is poised to play a pivotal role in addressing contemporary challenges in health and agriculture.